Cas no 852374-86-8 (methyl 4-(2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate
• CAS No: 852374-86-8
• MF: C₂₁H₁₆FN₅O₃S
• MW: 437.446846008301
• CID: 5759472
• PubChem ID: 18554120
• Update Time: 2025-05-23

methyl 4-(2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamido)benzoate
• AKOS024595284
• F0676-0412
• 852374-86-8
• methyl 4-(2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamido)benzoate
• methyl 4-[[2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetyl]amino]benzoate
• SR-01000135574
• SR-01000135574-1
• Benzoic acid, 4-[[2-[[3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]acetyl]amino]-, methyl ester
• methyl 4-(2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C21H16FN5O3S/c1-30-21(29)13-5-7-16(8-6-13)23-18(28)12-31-19-10-9-17-24-25-20(27(17)26-19)14-3-2-4-15(22)11-14/h2-11H,12H2,1H3,(H,23,28)
• InChI Key： RPNARIMAHYVZDU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1C=CC2=NN=C(C3C=CC=C(C=3)F)N2N=1

Computed Properties

• Exact Mass: 437.09578873g/mol
• Monoisotopic Mass: 437.09578873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 4-(2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamido)benzoate

Methyl 4-(2-{3-(3-Fluorophenyl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-Ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

The compound with CAS No 852374-86-8, known as methyl 4-(2-{3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamido)benzoate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a methyl benzoate moiety linked to a sulfanyl group attached to a triazolo[4,3-b]pyridazine ring system. The presence of the fluorophenyl group further enhances its unique properties.

Recent studies have highlighted the importance of triazolo[4,3-b]pyridazine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The sulfanyl group in this compound plays a crucial role in stabilizing the structure and enhancing its bioavailability. The methyl benzoate moiety contributes to the overall lipophilicity of the molecule, making it suitable for use in drug delivery systems.

One of the most promising applications of this compound is in the field of oncology. Researchers have demonstrated that derivatives of triazolo[4,3-b]pyridazine exhibit potent anti-cancer activity by targeting specific kinases involved in tumor growth and metastasis. The integration of the fluorophenyl group further enhances the selectivity of the compound towards these targets, making it a valuable candidate for preclinical studies.

In addition to its therapeutic potential, methyl 4-(2-{3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamido)benzoate has shown promise in diagnostic applications. Its unique structure allows for efficient conjugation with imaging agents, enabling precise targeting of specific biomarkers in vivo. This property has led to its exploration as a contrast agent in magnetic resonance imaging (MRI) and other diagnostic techniques.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazolo[4,3-b]pyridazine ring system through aza-Michael addition followed by sulfonation and acetylation reactions. The introduction of the fluorophenyl group requires careful control of reaction conditions to ensure high yields and purity.

From an environmental perspective, researchers have conducted extensive studies on the biodegradability and toxicity of this compound. Initial findings suggest that it exhibits low toxicity towards non-target organisms and can be effectively metabolized under aerobic conditions. These properties make it a safer alternative to traditional chemotherapeutic agents that often pose significant environmental risks.

In conclusion, methyl 4-(2-{3-(3-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamido)benzoate represents a cutting-edge advancement in organic chemistry with diverse applications across medicine and diagnostics. Its unique structure and functional groups provide a foundation for further research into its therapeutic potential and environmental impact.